Cas no 649558-24-7 (L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-)

L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- structure
649558-24-7 structure
Product Name:L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
CAS No:649558-24-7
MF:C57H89N15O16
MW:1240.40747332573
CID:411287
Update Time:2024-01-29

L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
    • L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alany
    • L-Proline, L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- (9CI)
    • Inchi: 1S/C57H89N15O16/c1-28(58)43(73)62-32(5)51(81)67-22-10-16-37(67)47(77)59-29(2)44(74)63-33(6)52(82)68-23-11-17-38(68)48(78)60-30(3)45(75)64-34(7)53(83)69-24-12-18-39(69)50(80)66-36(9)54(84)71-26-14-20-41(71)56(86)70-25-13-19-40(70)49(79)61-31(4)46(76)65-35(8)55(85)72-27-15-21-42(72)57(87)88/h28-42H,10-27,58H2,1-9H3,(H,59,77)(H,60,78)(H,61,79)(H,62,73)(H,63,74)(H,64,75)(H,65,76)(H,66,80)(H,87,88)/t28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m0/s1
    • InChI Key: JVXGTSPCBVHPOI-RPJCOWQOSA-N
    • SMILES: C(N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O)([C@@H]1CCCN1C(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@@H](N)C)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1213.64611

Experimental Properties

  • Density: 1.339±0.06 g/cm3(Predicted)
  • Boiling Point: 1610.1±65.0 °C(Predicted)
  • PSA: 426.77
  • pka: 3.44±0.20(Predicted)

L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- Related Literature

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